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PENDOLMYCIN PENDOLMYCIN Pendolmycin is a member of indoles. It has a role as a metabolite.
Brand Name: Vulcanchem
CAS No.: 119375-01-8
VCID: VC0048875
InChI: InChI=1S/C22H31N3O2/c1-7-22(4,5)16-8-9-17-18-14(11-23-19(16)18)10-15(12-26)24-21(27)20(13(2)3)25(17)6/h7-9,11,13,15,20,23,26H,1,10,12H2,2-6H3,(H,24,27)/t15-,20-/m0/s1
SMILES: CC(C)C1C(=O)NC(CC2=CNC3=C(C=CC(=C23)N1C)C(C)(C)C=C)CO
Molecular Formula: C22H31N3O2
Molecular Weight: 369.5 g/mol

PENDOLMYCIN

CAS No.: 119375-01-8

Main Products

VCID: VC0048875

Molecular Formula: C22H31N3O2

Molecular Weight: 369.5 g/mol

PENDOLMYCIN - 119375-01-8

CAS No. 119375-01-8
Product Name PENDOLMYCIN
Molecular Formula C22H31N3O2
Molecular Weight 369.5 g/mol
IUPAC Name (10S,13S)-13-(hydroxymethyl)-9-methyl-5-(2-methylbut-3-en-2-yl)-10-propan-2-yl-3,9,12-triazatricyclo[6.6.1.04,15]pentadeca-1,4,6,8(15)-tetraen-11-one
Standard InChI InChI=1S/C22H31N3O2/c1-7-22(4,5)16-8-9-17-18-14(11-23-19(16)18)10-15(12-26)24-21(27)20(13(2)3)25(17)6/h7-9,11,13,15,20,23,26H,1,10,12H2,2-6H3,(H,24,27)/t15-,20-/m0/s1
Standard InChIKey JPJWIAYMFHOJRY-YWZLYKJASA-N
Isomeric SMILES CC(C)[C@H]1C(=O)N[C@@H](CC2=CNC3=C(C=CC(=C23)N1C)C(C)(C)C=C)CO
SMILES CC(C)C1C(=O)NC(CC2=CNC3=C(C=CC(=C23)N1C)C(C)(C)C=C)CO
Canonical SMILES CC(C)C1C(=O)NC(CC2=CNC3=C(C=CC(=C23)N1C)C(C)(C)C=C)CO
Description Pendolmycin is a member of indoles. It has a role as a metabolite.
Synonyms pendolmycin
PubChem Compound 154206
Last Modified Nov 11 2021
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